Cas no 1805440-61-2 (4-(Difluoromethyl)-2-fluoro-6-methylpyridine-3-acetic acid)

• Product Name: 4-(Difluoromethyl)-2-fluoro-6-methylpyridine-3-acetic acid
• CAS No: 1805440-61-2
• MF: C₉H₈F₃NO₂
• MW: 219.160532951355
• CID: 4805889
• Update Time: 2025-05-24

4-(Difluoromethyl)-2-fluoro-6-methylpyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-2-fluoro-6-methylpyridine-3-acetic acid

• Inchi： 1S/C9H8F3NO2/c1-4-2-5(8(10)11)6(3-7(14)15)9(12)13-4/h2,8H,3H2,1H3,(H,14,15)
• InChI Key： GOOLWKCQUBMBJE-UHFFFAOYSA-N
• SMILES： FC1=C(CC(=O)O)C(C(F)F)=CC(C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 237
• XLogP3: 1.8
• Topological Polar Surface Area: 50.2

Additional information on 4-(Difluoromethyl)-2-fluoro-6-methylpyridine-3-acetic acid

Research Brief on 4-(Difluoromethyl)-2-fluoro-6-methylpyridine-3-acetic acid (CAS: 1805440-61-2)

4-(Difluoromethyl)-2-fluoro-6-methylpyridine-3-acetic acid (CAS: 1805440-61-2) is a fluorinated pyridine derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound is of particular interest due to its potential applications as a key intermediate in the synthesis of novel pharmaceuticals, especially those targeting inflammatory and metabolic disorders. Recent studies have explored its utility in drug design, leveraging its unique physicochemical properties to enhance bioavailability and target specificity.

The structural features of 4-(Difluoromethyl)-2-fluoro-6-methylpyridine-3-acetic acid, including the difluoromethyl and fluoro substituents, contribute to its metabolic stability and lipophilicity, making it a promising candidate for further development. Researchers have focused on optimizing synthetic routes to produce this compound with high yield and purity, as well as investigating its reactivity in various chemical transformations. These efforts are critical for scaling up production and ensuring its suitability for preclinical and clinical studies.

Recent publications highlight the role of 4-(Difluoromethyl)-2-fluoro-6-methylpyridine-3-acetic acid in the development of small-molecule inhibitors targeting enzymes such as cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE4). These enzymes are implicated in inflammatory pathways, and inhibitors derived from this compound have shown promising results in vitro and in vivo. For instance, a 2023 study demonstrated that derivatives of this compound exhibited potent anti-inflammatory activity with reduced gastrointestinal toxicity compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

In addition to its anti-inflammatory potential, 4-(Difluoromethyl)-2-fluoro-6-methylpyridine-3-acetic acid has been investigated for its role in modulating metabolic pathways. A recent preclinical study reported that this compound could enhance insulin sensitivity in animal models of type 2 diabetes, suggesting its potential as a therapeutic agent for metabolic disorders. The study attributed this effect to the compound's ability to activate AMP-activated protein kinase (AMPK), a key regulator of cellular energy homeostasis.

Despite these promising findings, challenges remain in the development of 4-(Difluoromethyl)-2-fluoro-6-methylpyridine-3-acetic acid-based therapeutics. Issues such as off-target effects, pharmacokinetic properties, and long-term safety need to be addressed through rigorous preclinical and clinical testing. Future research directions may include structure-activity relationship (SAR) studies to optimize the compound's efficacy and safety profile, as well as exploring its potential in combination therapies.

In conclusion, 4-(Difluoromethyl)-2-fluoro-6-methylpyridine-3-acetic acid (CAS: 1805440-61-2) represents a versatile and promising scaffold in medicinal chemistry. Its applications in anti-inflammatory and metabolic drug development underscore its potential to address unmet medical needs. Continued research and collaboration across academia and industry will be essential to fully realize its therapeutic potential and translate these findings into clinical applications.